2-Methyl-1-({5-[(2-methyl-1-piperidinyl)sulfonyl]-1-naphthyl}sulfonyl)piperidine

• Molecular Formula: C22H30N2O4S2
• Molecular Weight: 450.6 g/mol
• IUPAC Name: 2-methyl-1-[5-(2-methylpiperidin-1-yl)sulfonylnaphthalen-1-yl]sulfonylpiperidine
• InChI: InChI=1S/C22H30N2O4S2/c1-17-9-3-5-15-23(17)29(25,26)21-13-7-12-20-19(21)11-8-14-22(20)30(27,28)24-16-6-4-10-18(24)2/h7-8,11-14,17-18H,3-6,9-10,15-16H2,1-2H3
• InChI Key: HFIZTTCLQFSZMS-UHFFFAOYSA-N
• SMILES: CC1CCCCN1S(=O)(=O)C2=CC=CC3=C2C=CC=C3S(=O)(=O)N4CCCCC4C

Description

2-Methyl-1-({5-[(2-methyl-1-piperidinyl)sulfonyl]-1-naphthyl}sulfonyl)piperidine is a compound that has been extensively studied for its potential use in scientific research. It is a complex chemical compound that has a unique and interesting structure.

Mechanism of Action

The mechanism of action of 2-Methyl-1-({5-[(2-methyl-1-piperidinyl)sulfonyl]-1-naphthyl}sulfonyl)piperidine is not fully understood. However, it is believed to work by inhibiting the reuptake of serotonin and norepinephrine in the brain. This leads to an increase in the levels of these neurotransmitters, which can have a variety of effects on the body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-Methyl-1-({5-[(2-methyl-1-piperidinyl)sulfonyl]-1-naphthyl}sulfonyl)piperidine are complex and varied. It has been found to have effects on a wide range of physiological processes, including mood, appetite, and sleep. It has also been found to have effects on the immune system and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-Methyl-1-({5-[(2-methyl-1-piperidinyl)sulfonyl]-1-naphthyl}sulfonyl)piperidine in lab experiments is its ability to selectively target certain neurotransmitters. This makes it a useful tool for studying the effects of various drugs on the central nervous system. However, one of the limitations of using this compound is its complex structure, which can make it difficult to synthesize and study.

Future Directions

There are many potential future directions for research on 2-Methyl-1-({5-[(2-methyl-1-piperidinyl)sulfonyl]-1-naphthyl}sulfonyl)piperidine. One area of research could focus on developing new drugs based on this compound for the treatment of various diseases. Another area of research could focus on further understanding the mechanism of action of this compound and its effects on the body. Additionally, research could focus on developing new synthesis methods for this compound that are more efficient and cost-effective.

Synthesis Methods

The synthesis of 2-Methyl-1-({5-[(2-methyl-1-piperidinyl)sulfonyl]-1-naphthyl}sulfonyl)piperidine is a complex process that involves several steps. The first step is the synthesis of 2-methyl-1-piperidinyl sulfonyl chloride, which is then reacted with 1-naphthylamine to form 5-[(2-methyl-1-piperidinyl)sulfonyl]-1-naphthylamine. This compound is then reacted with 1,2,3,6-tetrahydropyridine-4-carboxylic acid to form the final product, 2-Methyl-1-({5-[(2-methyl-1-piperidinyl)sulfonyl]-1-naphthyl}sulfonyl)piperidine.

Scientific Research Applications

2-Methyl-1-({5-[(2-methyl-1-piperidinyl)sulfonyl]-1-naphthyl}sulfonyl)piperidine has been extensively studied for its potential use in scientific research. It has been found to have a wide range of applications, including as a tool for studying the effects of various drugs on the central nervous system. It has also been used in the development of new drugs for the treatment of various diseases.